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Introduction
Bryodulcosigenin is a naturally occurring cucurbitane-type triterpenoid, a class of compounds

widely found in members of the Cucurbitaceae family, such as gourds and melons.[1] It is

specifically isolated from the roots of Bryonia dioica.[1][2] This molecule has garnered

significant attention within the scientific community for its potent anti-inflammatory, antioxidant,

and anti-apoptotic properties demonstrated in various experimental models.[1] This technical

guide provides a comprehensive overview of the known physical and chemical properties of

Bryodulcosigenin, details on experimental protocols for its study, and an in-depth look at its

modulation of key signaling pathways.

Physical and Chemical Properties
The fundamental physicochemical properties of Bryodulcosigenin are summarized below.

While extensive experimental data on properties such as melting and boiling points are not

readily available in published literature, the core molecular characteristics have been well-

defined.
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Property Value Source

Molecular Formula C₃₀H₅₀O₄ [PubChem CID: 399493]

Molecular Weight 474.72 g/mol [MedChemExpress]

IUPAC Name

(3S,8S,9R,10R,13R,14S,17R)-

17-[(2R,5R)-5,6-dihydroxy-6-

methylheptan-2-yl]-3-hydroxy-

4,4,9,13,14-pentamethyl-

1,2,3,7,8,10,12,15,16,17-

decahydrocyclopenta[a]phena

nthren-11-one

[PubChem CID: 399493]

Common Synonyms 11-Oxomogrol [PubChem CID: 399493]

CAS Number 88930-16-9 [PubChem CID: 399493]

Purity
Typically supplied at 95% -

99%
[Phytochemicals Online]

Solubility

Soluble in 10% DMSO with

90% Corn Oil (≥ 2.5 mg/mL).

Soluble in 10% DMSO with

90% (20% SBE-β-CD in

Saline) (≥ 2.5 mg/mL).

[MedChemExpress]

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Bryodulcosigenin are crucial for reproducible research. The following sections outline

methodologies cited in the literature.

Isolation and Purification Workflow
While a specific, detailed public protocol for the isolation of Bryodulcosigenin from Bryonia

dioica is not available, a general workflow for the extraction and purification of triterpenoids

from plant material can be described.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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